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Compound of Interest

Compound Name:
2-Methylpyrimidine-5-carboxylic

acid

Cat. No.: B1314258 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential, step-by-step procedures for the safe disposal of 2-
Methylpyrimidine-5-carboxylic acid, a compound that requires careful management due to

its potential hazards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 2-Methylpyrimidine-5-
carboxylic acid with appropriate personal protective equipment (PPE). This compound is

known to cause skin and serious eye irritation, and may also lead to respiratory irritation.[1]

Recommended Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.

Eye Protection: Use chemical safety goggles or a face shield.

Respiratory Protection: In case of insufficient ventilation or dust formation, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[1]

Handling Procedures:
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Avoid all personal contact, including inhalation.

Use in a well-ventilated area.

Avoid formation of dust.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Spill Management
In the event of a spill, follow these steps to safely contain and clean the area:

Evacuate: If the spill is large, evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: Carefully sweep or shovel the spilled solid material into a suitable, closed

container for disposal.[1][2] Avoid generating dust during this process.

Decontamination: Clean the spill area thoroughly with appropriate cleaning agents.

Disposal Protocol
The primary method for the disposal of 2-Methylpyrimidine-5-carboxylic acid and its

containers is through an approved waste disposal plant.[1][2][3][4] Adherence to local, state,

and federal regulations is mandatory.

Step-by-Step Disposal Procedure:

Segregation: Keep 2-Methylpyrimidine-5-carboxylic acid waste separate from other

chemical waste streams to avoid incompatible reactions. Incompatible materials include

strong oxidizing agents, bases, and strong acids.[1]

Containerization:

Place the waste, including any contaminated materials from spills, into a clearly labeled,

sealed, and suitable container.
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The container should be kept tightly closed and stored in a cool, dry, and well-ventilated

area.[1]

Labeling: Label the waste container clearly as "Hazardous Waste" and include the full

chemical name: "2-Methylpyrimidine-5-carboxylic acid."

Engage a Licensed Waste Disposal Service: Contact a licensed professional waste disposal

company to arrange for the collection and disposal of the chemical waste.[5] It is crucial to

provide them with the Safety Data Sheet (SDS) to ensure they are fully aware of the

material's properties.

Documentation: Maintain records of the disposal process, including the name of the disposal

company, the date of pickup, and the quantity of waste disposed of, in accordance with

institutional and regulatory requirements.

Summary of Key Data
For quick reference, the following table summarizes important quantitative data for 2-
Methylpyrimidine-5-carboxylic acid.

Property Value

Physical State Solid

Appearance Yellow

Melting Point 191 - 193 °C / 375.8 - 379.4 °F

Molecular Formula C6H6N2O2

Molecular Weight 138.12 g/mol

Data sourced from Safety Data Sheets.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-
Methylpyrimidine-5-carboxylic acid.
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Caption: Disposal workflow for 2-Methylpyrimidine-5-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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